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Compound of Interest

Compound Name: Amphidinolide Q

Cat. No.: B1250277

Get Quote

Executive Summary
Amphidinolide Q is a cytotoxic 12-membered macrolide isolated from the dinoflagellate

Amphidinium sp., exhibiting potent activity against L1210 murine leukemia cells.[1] Its structural

complexity—characterized by a strained lactone ring, multiple chiral centers, and a sensitive

exocyclic olefin—demands a highly convergent synthetic strategy.

This Application Note details the preparation of the two primary biosynthetic precursors:

Segment A (the C1–C9

-hydroxy aldehyde fragment) and Segment B (the C10–C17 alkyl ketone fragment). Special
emphasis is placed on the Kobayashi protocol, which utilizes Sharpless asymmetric
epoxidation and Evans asymmetric alkylation to establish stereochemical integrity.

Retrosynthetic Analysis & Strategy
The convergent synthesis of Amphidinolide Q relies on disconnecting the macrocycle at the

C1–C13 ester linkage and the C9–C10 bond. This bifurcates the molecule into two stable

segments that can be coupled via a high-yielding Aldol reaction.
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Key Strategic Decisions:
Stereocontrol: The C4 stereocenter in Segment A is established via Sharpless Asymmetric

Epoxidation, while the C9 center in Segment B is derived from Evans Asymmetric Alkylation.

Olefin Geometry: The trisubstituted alkene in Segment A is constructed using a thiophenol-

mediated cuprate addition to ensure E-selectivity, avoiding the poor yields associated with

direct methylation.

Exo-Methylene Installation: The terminal exo-methylene in Segment B is installed via

Peterson Olefination, as traditional Wittig or Petasis reagents exhibit poor reactivity with the

sterically hindered ethyl ketone moiety.[2]
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Figure 1: Retrosynthetic logic splitting Amphidinolide Q into the top-right Aldehyde (Segment

A) and bottom-left Ketone (Segment B).
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Protocol 1: Synthesis of Segment A (C1–C9)
Target:

-Hydroxy Aldehyde (Compound 2) Challenge: Constructing the trisubstituted E-olefin and
establishing the C4 stereocenter.

Mechanistic Insight: The Thiophenol Route
Direct methylation of the alkynyl ester precursor often results in low yields due to steric

hindrance and side reactions. The optimized protocol uses a two-step sequence:

Conjugate Addition of Thiophenol: Creates a vinyl sulfide intermediate.

Cuprate Substitution: Reaction with methyl cuprate displaces the sulfide with a methyl group

with high stereoretention, yielding the desired E-unsaturated ester.

Experimental Workflow
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Figure 2: Sequential assembly of Segment A highlighting the critical vinyl sulfide/cuprate steps.

[2]

Detailed Protocol
Step 1: Sharpless Asymmetric Epoxidation

Prepare Catalyst: To a suspension of activated 4Å molecular sieves (4.9 g) in dry CH

Cl

(100 mL), add Ti(O

Pr)

(14.6 mmol) and (-)-diethyl tartrate (DET, 19.5 mmol) at -25 °C.
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Reaction: Add the allylic alcohol substrate (9.73 mmol) followed by

-BuOOH (29.2 mmol). Stir overnight at -25 °C.

Quench: Add aqueous L-(+)-tartaric acid and FeSO

·7H

O. Stir vigorously until phases separate.

Workup: Extract with Et

O, dry over Na

SO

, and concentrate.

Validation: Expected ee > 95%.

Step 2: E-Selective Olefin Synthesis (The Thiophenol Method)

Vinyl Sulfide Formation: Dissolve the alkynyl ester intermediate (0.18 mmol) in MeOH. Add

PhSH (0.35 mmol) and catalytic NaOMe (0.02 mmol). Stir at RT for 3 hours.[2]

Purification: Concentrate and purify via silica chromatography (Hexane:EtOAc 9:1) to isolate

the vinyl sulfide adduct.

Methylation:

Prepare Me

CuLi: Suspend CuI (3.2 mmol) in THF. Add MeMgBr (6.3 mmol) dropwise at -78 °C. Warm
to -30 °C for 1.5 h.

Cool back to -78 °C. Add the vinyl sulfide substrate (0.16 mmol).

Stir at -30 °C for 1 hour.

Quench: Saturated NH
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Cl/NH

OH.

Result: This yields the trisubstituted E-ester (Segment A precursor) in ~87% yield.[2]

Protocol 2: Synthesis of Segment B (C10–C17)
Target: Alkyl Ketone (Compound 3) Challenge: Installing the exo-methylene group on a

sterically hindered ketone.

Mechanistic Insight: Peterson Olefination
Standard methylenation techniques (Wittig, Tebbe, Petasis) often fail on the ethyl ketone

intermediate due to the low electrophilicity of the carbonyl carbon and steric bulk. The Peterson

Olefination (silicon-based elimination) provides the necessary driving force to install the exo-

methylene group efficiently.

Experimental Workflow
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Figure 3: Synthesis of Segment B utilizing Evans auxiliary and Peterson olefination.

Detailed Protocol
Step 1: Evans Asymmetric Alkylation

Acylation: React the acid intermediate (derived from ascorbic acid cleavage) with pivaloyl

chloride and Et

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1250277/docs?utm_src=pdf-body-img#strategic-assembly-of-amphidinolide-q-application-note-on-fragment-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N to form a mixed anhydride.

Auxiliary Attachment: Add lithiated (R)-4-benzyl-2-oxazolidinone.

Methylation: Treat the resulting imide with NaHMDS (or LHMDS) at -78 °C, followed by MeI.

Outcome: This establishes the C9 stereocenter with high diastereoselectivity (>20:1 dr).

Step 2: Peterson Olefination[2]

Reagent Prep: Generate the silyl-stabilized carbanion using (TMS)CH

Li or (TMS)CH

MgCl.

Addition: Add the ethyl ketone substrate at -78 °C in THF.

Elimination: Treat the intermediate

-hydroxysilane with KH or NaH (basic conditions) or acid (acidic conditions) to induce
elimination.

Note: Basic elimination (KH) is preferred here to prevent isomerization of other sensitive

groups.

Purification: Silica gel chromatography yields the exo-methylene ketone.

Comparative Data & Yields
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Reaction Step Method/Reagent Typical Yield Critical Note

C4 Stereocenter Sharpless Epoxidation 98% (95% ee)
Use (-)-DET for

correct isomer.

Trisubstituted Olefin Direct Methylation <40%
Avoid. Poor

conversion.

Trisubstituted Olefin PhSH / Cuprate 87%
Preferred. High

stereoretention.

C9 Stereocenter Evans Alkylation 85%
High

diastereoselectivity.[2]

Exo-methylene Wittig / Petasis 0-10% Failed. Low reactivity.

Exo-methylene Peterson Olefination Moderate-Good
Required for steric

bulk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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